Cas no 27623-72-9 (1H-Pyrazole-1-carboximidamide,4,5-dihydro-3-methyl-5-oxo-)

• Product Name: 1H-Pyrazole-1-carboximidamide,4,5-dihydro-3-methyl-5-oxo-
• CAS No: 27623-72-9
• MF: C₅H₈N₄O
• MW: 140.143219947815
• CID: 262311
• PubChem ID: 351567
• Update Time: 2025-04-19

1H-Pyrazole-1-carboximidamide,4,5-dihydro-3-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboximidamide,4,5-dihydro-3-methyl-5-oxo-
• 3-methyl-5-oxo-4H-pyrazole-1-carboximidamide
• 3-methyl-5-oxo-2-pyrazolinecarboxamidine
• AC1L6YLH
• NSC522187
• NSC-522187
• SBB005385
• ST057451
• 27623-72-9
• AKOS006274924
• DTXSID00325962

• Inchi： 1S/C5H8N4O/c1-3-2-4(10)9(8-3)5(6)7/h2H2,1H3,(H3,6,7)
• InChI Key： CLKWKXLKGJNIEV-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=NN1C(=N)N

Computed Properties

• Exact Mass: 140.06994
• Monoisotopic Mass: 140.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Density: 1.56
• Boiling Point: 230.9°Cat760mmHg
• Flash Point: 93.4°C
• Refractive Index: 1.695
• PSA: 82.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones